3-(difluoro(pyridin-2-yl)methyl)-1H-1,2,4-triazol-5-amine

• IUPAC Name: 5-[difluoro(pyridin-2-yl)methyl]-1H-1,2,4-triazol-3-amine
• InChI: InChI=1S/C8H7F2N5/c9-8(10,5-3-1-2-4-12-5)6-13-7(11)15-14-6/h1-4H,(H3,11,13,14,15)
• InChI Key: PDFPGWPCEKEDAJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)C(C2=NC(=NN2)N)(F)F
• Molecular Formula: C8H7F2N5
• Molecular Weight: 211.17 g/mol

Description

3-(Difluoro(pyridin-2-yl)methyl)-1H-1,2,4-triazol-5-amine, commonly referred to as DFPMT, is an important compound used in various scientific and medical research applications. It is a heterocyclic compound, meaning it contains both carbon and nitrogen atoms in its structure. DFPMT has been widely studied due to its unique properties, such as its ability to act as a catalyst in organic synthesis and its ability to interact with proteins, enzymes, and other biomolecules.

Scientific Research Applications

Synthesis and Characterization

• Synthesis and Characterisation of Rh(III) Complexes : A study by Burke et al. (2004) explored Rh(III) mixed ligand polypyridine type complexes, which involved the use of 3-(pyridin-2-yl)-1,2,4-triazole derivatives. The complexes were characterized using X-ray crystallography and NMR studies, revealing insights into their absorption and emission properties (Burke, Gallagher, Indelli, & Vos, 2004).

• Molecular and Crystal Structure Analysis : A study conducted by Dolzhenko et al. (2011) focused on the crystal structure of a closely related compound, offering insights into its molecular arrangement and interactions (Dolzhenko, Tan, Koh, Dolzhenko, & Chui, 2011).

Pharmacological and Antimicrobial Applications

• Antimicrobial and Antitubercular Activities : Research by Dave et al. (2007) and Bayrak et al. (2009) explored the antimicrobial and antitubercular activities of derivatives of 1,2,4-triazoles, including the synthesis of thiazolidinones and Mannich bases. These studies contribute to understanding the potential medicinal applications of these compounds (Dave, Purohit, Akbari, & Joshi, 2007); (Bayrak, Demirbaş, Demirbas, & Karaoglu, 2009).

Catalytic and Sensory Materials

• Catalytic Activity of Ruthenium Complexes : A 2019 study by Sole et al. investigated ruthenium complexes bearing tridentate ligands related to 1,2,4-triazole, demonstrating their effectiveness in hydrogenation reactions. This research highlights the potential use of these compounds in catalysis (Sole, Bortoluzzi, Spannenberg, Tin, Beghetto, & de Vries, 2019).

• Chemosensory Materials : Du et al. (2007) synthesized polyfluorenes with derivatives of 1,2,4-triazole in the side chain, investigating their responsive properties to metal ions. This indicates potential applications in the development of sensory materials (Du, Liu, Zhang, Yang, Sun, Sun, Peng, & Cao, 2007).

Corrosion Inhibition

• Corrosion Inhibition for Mild Steel : A 2014 study by Ansari et al. demonstrated that Schiff’s bases of pyridyl substituted triazoles, including compounds similar to 3-(difluoro(pyridin-2-yl)methyl)-1H-1,2,4-triazol-5-amine, are effective corrosion inhibitors for mild steel in hydrochloric acid solutions. This suggests industrial applications in corrosion prevention (Ansari, Quraishi, & Singh, 2014).